Cas no 173848-13-0 (2-Octanol, 2-nitrobenzoate)

• Product Name: 2-Octanol, 2-nitrobenzoate
• CAS No: 173848-13-0
• MF: C₁₅H₂₁NO₄
• MW: 279.33154463768
• CID: 1358741
• Update Time: 2024-08-17

2-Octanol, 2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• 2-Octanol, 2-nitrobenzoate
• 2-Octanol, 2-(2-nitrobenzoate)

• Inchi： 1S/C15H21NO4/c1-3-4-5-6-9-12(2)20-15(17)13-10-7-8-11-14(13)16(18)19/h7-8,10-12H,3-6,9H2,1-2H3
• InChI Key： XFDVGMCNNWCQHC-UHFFFAOYSA-N
• SMILES： CC(OC(=O)C1=CC=CC=C1[N+]([O-])=O)CCCCCC

Computed Properties

• Exact Mass: 297.15769

Experimental Properties

• Density: 1.095±0.06 g/cm3(Predicted)
• Boiling Point: 368.5±15.0 °C(Predicted)
• PSA: 100.67